N-(dicyclopropylmethyl)-3-fluoroaniline

• Molecular Formula: C13H16FN
• Molecular Weight: 205.27 g/mol
• IUPAC Name: N-(dicyclopropylmethyl)-3-fluoroaniline
• InChI: InChI=1S/C13H16FN/c14-11-2-1-3-12(8-11)15-13(9-4-5-9)10-6-7-10/h1-3,8-10,13,15H,4-7H2
• InChI Key: PVBJUXKQLRAPPE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2CC2)NC3=CC(=CC=C3)F

Description

N-(dicyclopropylmethyl)-3-fluoroaniline: is a chemical compound with the molecular formula C₁₀H₁₆N₂F and a molecular weight of 180.25 g/mol .

• It is also known by other names, including Rilmenidine , oxaminozoline , and N-(dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine .
• The compound’s melting point is 106-107°C .
• It is a novel antihypertensive drug and an orally active selective I1 imidazoline receptor agonist. Additionally, it acts as an α2-adrenergic receptor agonist and induces autophagy .
• Clinically, it plays a significant role in treating hypertension, ventricular arrhythmias, and heart failure .

Preparation Methods

• There are a couple of synthetic routes for preparing N-(dicyclopropylmethyl)-3-fluoroaniline:

  Method 1:

  Method 2:

Chemical Reactions Analysis

N-(dicyclopropylmethyl)-3-fluoroaniline: can undergo various reactions, including oxidation, reduction, and substitution.

• Common reagents and conditions:

  Oxidation: Can be achieved using oxidizing agents like .

  Reduction: Reduction reactions can be carried out using reducing agents such as .

  Substitution: Substitution reactions may involve halogenation (e.g., or ).

• Major products formed depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for its effects on autophagy and cellular pathways.

Medicine: Its antihypertensive properties are of clinical interest.

Industry: May find applications in pharmaceutical manufacturing.

Mechanism of Action

N-(dicyclopropylmethyl)-3-fluoroaniline: acts centrally by reducing sympathetic nervous system activity.

• It inhibits Na+/H+ antiporters in the kidneys, contributing to its antihypertensive effects.
• Additionally, it induces autophagy and affects leukemia cell proliferation .

Comparison with Similar Compounds

• While I couldn’t find direct comparisons, its unique features lie in its dual receptor agonism (I1 imidazoline and α2-adrenergic receptors) and autophagy induction.
• Similar compounds might include other antihypertensive agents or imidazoline derivatives.

Remember that this information is based on available data up to a certain point, and further research may provide additional insights.